molecular formula C3HBr2F5 B3352188 2,3-Dibromo-1,1,1,3,3-pentafluoropropane CAS No. 431-78-7

2,3-Dibromo-1,1,1,3,3-pentafluoropropane

Cat. No. B3352188
CAS RN: 431-78-7
M. Wt: 291.84 g/mol
InChI Key: PZNIYCULZNYNKM-UHFFFAOYSA-N
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Description

2,3-Dibromo-1,1,1,3,3-pentafluoropropane, also known as halon 2402, is a chemical compound used as a fire extinguishing agent and in the manufacturing of pharmaceuticals and organic chemicals . It has a molecular formula of C3HBr2F5 and a molecular weight of 291.84 .


Molecular Structure Analysis

The molecular structure of 2,3-Dibromo-1,1,1,3,3-pentafluoropropane consists of a three-carbon backbone with two bromine atoms and five fluorine atoms attached . The exact spatial arrangement of these atoms could be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.


Physical And Chemical Properties Analysis

2,3-Dibromo-1,1,1,3,3-pentafluoropropane is a highly reactive and flammable compound . In its liquid form, it can cause cold burns and frostbite upon contact with skin . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Environmental Impact and Toxicology

Research has been conducted on the environmental and toxicological impacts of hydrofluorocarbons (HFCs), including 1,1,1,3,3-pentafluoropropane (HFC-245fa). Studies demonstrate the importance of understanding the toxic effects of these compounds to ensure they are used safely and in a manner that minimizes environmental impact. For instance, Ema et al. (2010) reviewed the reproductive and developmental toxicity of HFCs used as refrigerants, finding that while some HFCs showed no significant toxic effects at high concentrations, others, like HFC-245fa, caused decreases in maternal body weight and fetal weight at high exposure levels, underscoring the need for careful risk assessment and emission reduction efforts to mitigate exposure risks (Ema, Naya, Yoshida, & Nagaosa, 2010).

Applications in Materials Science

The unique properties of fluorinated compounds like 2,3-Dibromo-1,1,1,3,3-pentafluoropropane are explored in materials science, particularly in the development of membranes for gas separation. Wang, Cao, and Chung (2002) investigated the diffusion characteristics of gases through polyimide membranes synthesized from hexafluoropropane dianhydride and other fluorinated compounds, highlighting the potential of these materials in selective gas separation technologies. This research demonstrates the utility of fluorinated compounds in enhancing the performance of materials used for critical environmental and industrial processes (Wang, Cao, & Chung, 2002).

Analytical and Synthetic Chemistry

In the realm of analytical and synthetic chemistry, fluorinated compounds like 2,3-Dibromo-1,1,1,3,3-pentafluoropropane serve as pivotal reagents and intermediates. Their unique reactivity and physicochemical properties facilitate the synthesis of complex molecules and the development of novel analytical methodologies. For example, Kazakova and Vasilyev (2017) discussed the use of trifluoromethanesulfonic acid, a related fluorinated compound, in various organic synthesis reactions, illustrating the broad utility of fluorinated reagents in enhancing synthetic efficiency and enabling new transformation pathways (Kazakova & Vasilyev, 2017).

Mechanism of Action

The mechanism of action of 2,3-Dibromo-1,1,1,3,3-pentafluoropropane is not clearly defined. As a fire extinguishing agent, it likely works by interrupting the chemical reactions involved in combustion .

Safety and Hazards

This compound is classified as a skin irritant, eye irritant, and may cause respiratory irritation . It’s also noted to harm public health and the environment by destroying ozone in the upper atmosphere . Safety measures include avoiding breathing its fumes, mist, spray, vapors, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

1,2-dibromo-1,1,3,3,3-pentafluoropropane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3HBr2F5/c4-1(2(5,6)7)3(8,9)10/h1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZNIYCULZNYNKM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(F)(F)F)(C(F)(F)Br)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3HBr2F5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90507412
Record name 1,2-Dibromo-1,1,3,3,3-pentafluoropropane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90507412
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

291.84 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-Dibromo-1,1,1,3,3-pentafluoropropane

CAS RN

431-78-7
Record name 1,2-Dibromo-1,1,3,3,3-pentafluoropropane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90507412
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 6
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